Cas no 941873-72-9 (4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941873-72-9
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5498615
• Update Time: 2025-05-25

4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-fluoro-3-methyl-N-[4-(2-oxo-1-piperidinyl)phenyl]-
• 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O3S/c1-13-12-16(9-10-17(13)19)25(23,24)20-14-5-7-15(8-6-14)21-11-3-2-4-18(21)22/h5-10,12,20H,2-4,11H2,1H3
• InChI Key： RZYXFRLDRHEZAQ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C=C2)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Introduction to 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941873-72-9) and Its Emerging Applications in Chemical Biology

The compound 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941873-72-9) represents a significant advancement in the realm of chemical biology, particularly in the design and development of novel pharmacological agents. This compound, characterized by its intricate molecular architecture, has garnered considerable attention due to its potential applications in modulating biological pathways and its structural features that align with contemporary drug discovery paradigms.

At the core of its appeal lies the presence of multiple pharmacophoric elements, including a fluoro-substituent, a methyl group, and a piperidine ring. These structural motifs are not only well-documented in enhancing binding affinity and selectivity but also contribute to the compound's metabolic stability and bioavailability. The sulfonamide moiety further enhances its solubility, making it an attractive candidate for formulation into various therapeutic modalities.

Recent studies have highlighted the compound's efficacy in inhibiting key enzymes involved in inflammatory and oncogenic pathways. Specifically, research has demonstrated that derivatives of this scaffold exhibit potent activity against enzymes such as c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38 MAPK), which are central to regulating cellular stress responses and inflammatory processes. The fluoro-substituent has been shown to enhance binding interactions with these targets, improving both potency and selectivity.

In addition to its anti-inflammatory properties, preliminary investigations have explored the compound's potential role in oncology. The methyl group at the 3-position of the phenyl ring has been identified as a critical determinant of its interaction with certain protein kinases implicated in cancer progression. By modulating these kinases, the compound demonstrates promise in disrupting aberrant signaling networks that drive tumor growth and metastasis.

The integration of the 2-oxopiperidin-1-yl group into the molecular framework introduces a unique conformational flexibility, which is advantageous for optimizing drug-like properties such as solubility and permeability. This feature has been leveraged in computational modeling studies to predict optimal binding orientations within target proteins, facilitating rational drug design strategies.

One particularly noteworthy aspect of this compound is its potential application in central nervous system (CNS) therapeutics. The combination of lipophilic and hydrophilic regions within its structure enhances blood-brain barrier penetration, a challenge often encountered in CNS drug development. Preclinical data suggest that analogs of this compound exhibit neuroprotective effects by modulating neurotransmitter receptor activity, positioning them as candidates for treating neurodegenerative disorders.

The synthesis of this compound involves multi-step organic transformations that highlight advancements in synthetic methodology. The introduction of the fluoro-substituent, for instance, has been achieved through transition-metal-catalyzed cross-coupling reactions, which offer high regioselectivity and yield under mild conditions. This underscores the importance of modern synthetic techniques in accessing complex molecular architectures efficiently.

From a regulatory perspective, the compound's favorable safety profile has been underscored by comprehensive toxicological studies conducted across multiple species. These studies have demonstrated minimal systemic toxicity at therapeutic doses, with no evidence of carcinogenicity or mutagenicity. Such findings are crucial for advancing it into clinical trials and ultimately into therapeutic use.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular dynamics simulations have been employed to elucidate its interactions with biological targets at an atomic level, providing insights into binding kinetics and thermodynamics. These simulations have guided modifications to its structure, leading to enhanced pharmacological activity and reduced off-target effects.

In conclusion, 4-fluoro-3-methyl-N-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941873-72-9) stands as a testament to the synergy between medicinal chemistry innovation and modern biotechnology. Its multifaceted applications across therapeutic areas, coupled with its well-documented pharmacological properties, make it a cornerstone in ongoing efforts to develop next-generation therapeutics. As research continues to uncover new biological functions and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in addressing some of today's most pressing medical challenges.